molecular formula ICl<br>ClI B123800 Iodine monochloride CAS No. 7790-99-0

Iodine monochloride

Cat. No.: B123800
CAS No.: 7790-99-0
M. Wt: 162.36 g/mol
InChI Key: QZRGKCOWNLSUDK-UHFFFAOYSA-N
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Description

Iodine monochloride, also known as this compound, is an inorganic compound with the chemical formula ICl. It is a red-brown liquid at room temperature and has a pungent odor. This compound is a polar molecule composed of one iodine atom and one chlorine atom. It exhibits both oxidizing and reducing properties, making it a versatile reagent in various chemical reactions .

Preparation Methods

Iodine monochloride can be synthesized through the direct reaction of iodine and chlorine. The reaction is typically carried out by mixing iodine and chlorine gases in a 1:1 molar ratio at room temperature. The reaction can be represented as follows:

I2+Cl22ICl\text{I}_2 + \text{Cl}_2 \rightarrow 2 \text{ICl} I2​+Cl2​→2ICl

For industrial production, the reaction is conducted in a controlled environment to ensure the purity and stability of the product. The reaction conditions include maintaining a temperature of around 500°C and using a catalyst to facilitate the reaction .

Chemical Reactions Analysis

Iodine monochloride undergoes various types of chemical reactions, including oxidation, reduction, and substitution reactions. Some common reactions include:

    Oxidation: this compound can oxidize other substances, such as converting sulfides to sulfates.

    Reduction: It can also act as a reducing agent, for example, reducing nitro compounds to amines.

    Substitution: this compound can participate in halogen exchange reactions, where it replaces another halogen in a compound.

Common reagents used in these reactions include sulfuric acid, sodium hydroxide, and various organic solvents. The major products formed from these reactions depend on the specific reactants and conditions used .

Scientific Research Applications

Iodine monochloride has a wide range of applications in scientific research, including:

Comparison with Similar Compounds

Iodine monochloride is similar to other halogen compounds, such as bromine monochloride (BrCl) and iodine monobromide (IBr). it is unique in its ability to exhibit both oxidizing and reducing properties. This dual functionality makes it a versatile reagent in various chemical reactions. Similar compounds include:

  • Bromine monochloride (BrCl)
  • Iodine monobromide (IBr)
  • Chlorine monofluoride (ClF)

These compounds share similar chemical properties but differ in their reactivity and specific applications .

Properties

InChI

InChI=1S/ClI/c1-2
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InChI Key

QZRGKCOWNLSUDK-UHFFFAOYSA-N
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Canonical SMILES

ClI
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Molecular Formula

ICl, ClI
Record name IODINE MONOCHLORIDE
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DSSTOX Substance ID

DTXSID1064879
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Molecular Weight

162.36 g/mol
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Physical Description

Iodine monochloride appears as black crystals or a reddish brown oily liquid with a pungent odor. Melting point 27 °C (alpha form) or 14 °C (beta form). Corrosive to metals and tissue., Black solid or reddish-brown liquid; Solid occurs as alpha (mp = 27.2 deg C) and beta (mp = 13.9 deg C) forms; Soluble in water; [Merck Index] Black crystalline solid with an acrid odor; Insoluble in water; [MSDSonline]
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Boiling Point

97 °C, DECOMP
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Solubility

SOL IN WATER, ALC, ETHER, CARBON DISULFIDE, ACETIC ACID, SOL IN HYDROCHLORIC ACID
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Density

3.10 @ 29 °C/4 °C
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Color/Form

BLACK CRYSTALS OR REDDISH-BROWN LIQ

CAS No.

7790-99-0
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Melting Point

ALPHA 27.2; BETA 13.9 °C
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